Cas no 2228417-72-7 (3-(2-chloro-3,6-difluorophenoxy)pyrrolidine)

• Product Name: 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine
• CAS No: 2228417-72-7
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 6415502
• PubChem ID: 165689639
• Update Time: 2025-06-08

3-(2-chloro-3,6-difluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine
• 2228417-72-7
• EN300-1993950

• Inchi： 1S/C10H10ClF2NO/c11-9-7(12)1-2-8(13)10(9)15-6-3-4-14-5-6/h1-2,6,14H,3-5H2
• InChI Key： ZZHRHKXYKYRNHK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1OC1CNCC1)F)F

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine

Introduction to 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine (CAS No. 2228417-72-7)

3-(2-chloro-3,6-difluorophenoxy)pyrrolidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228417-72-7, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its aromatic ring contributes to its distinct reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine consists of a pyrrolidine ring linked to a phenoxy group, which is further substituted with chloro and fluoro atoms. This arrangement imparts a high degree of electronic richness to the molecule, enabling it to interact with biological targets in diverse ways. The pyrrolidine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds, often contributing to their binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacokinetic properties, making them more suitable for therapeutic use. The compound 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine exemplifies this trend, as its dual substitution with chloro and fluoro groups suggests potential advantages in terms of drug-like properties.

The synthesis of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The chloro and fluoro substituents are typically introduced through halogenation reactions, which can be performed under controlled conditions to ensure high selectivity and yield. The pyrrolidine ring can be synthesized via various methods, such as the reaction of 1,4-dibromopyridine with ammonia or through cyclization reactions involving appropriate precursors.

The biological activity of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine has been extensively studied in recent research endeavors. Preliminary studies have indicated that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in disease pathways. The unique combination of substituents in its structure allows it to modulate these targets in a highly specific manner, which is crucial for developing effective therapeutics.

One area of particular interest is the potential application of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine in the treatment of neurological disorders. Research has shown that compounds with similar structural features can interact with neurotransmitter receptors and ion channels, thereby influencing neuronal signaling pathways. The presence of both chloro and fluoro groups enhances its ability to penetrate the blood-brain barrier, making it a candidate for central nervous system (CNS) drug development.

In addition to its neurological applications, 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine has shown potential in other therapeutic areas as well. For instance, its structural motif is reminiscent of known antiviral agents, suggesting that it may have applications in combating viral infections. The ability of fluorinated compounds to exhibit enhanced stability against metabolic degradation makes them particularly suitable for antiviral therapies.

The compound's interaction with biological targets is further elucidated by computational studies using molecular modeling techniques. These studies have provided valuable insights into the binding modes and affinity profiles of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine towards various receptors and enzymes. By optimizing its structure through computational design, researchers can enhance its potency and selectivity for desired biological targets.

The synthesis and characterization of 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine have also contributed to advancements in synthetic methodologies for fluorinated aromatic compounds. The development of efficient synthetic routes has enabled the production of larger libraries of such compounds for high-throughput screening purposes. This approach has accelerated the discovery process for novel bioactive molecules.

In conclusion, 3-(2-chloro-3,6-difluorophenoxy)pyrrolidine (CAS No. 2228417-72-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its dual substitution with chloro and fluoro groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.